Cas no 1428358-18-2 (1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• CAS No: 1428358-18-2
• MF: C₁₈H₁₈ClNO₃S₂
• MW: 395.923421382904
• CID: 6032131
• PubChem ID: 71804209
• Update Time: 2025-09-28

1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide
• VU0548473-1
• 1-(2-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]methanesulfonamide
• 1-(2-chlorophenyl)-N-(furan-3-ylmethyl)-N-(2-thiophen-2-ylethyl)methanesulfonamide
• 1428358-18-2
• 1-(2-chlorophenyl)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)methanesulfonamide
• F6415-1461
• AKOS024556327

• Inchi： 1S/C18H18ClNO3S2/c19-18-6-2-1-4-16(18)14-25(21,22)20(12-15-8-10-23-13-15)9-7-17-5-3-11-24-17/h1-6,8,10-11,13H,7,9,12,14H2
• InChI Key： GMOWZEYBTOTLFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(N(CC1=COC=C1)CCC1=CC=CS1)(=O)=O

Computed Properties

• Exact Mass: 395.0416635g/mol
• Monoisotopic Mass: 395.0416635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide

Chemical Profile of 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide (CAS No. 1428358-18-2)

The compound 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide, identified by its CAS number 1428358-18-2, represents a sophisticated molecule with significant potential in the realm of pharmaceutical and agrochemical research. This sulfonamide derivative is characterized by its intricate structural framework, incorporating aromatic rings, heterocycles, and functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a methanesulfonamide moiety, which is a well-known pharmacophore in medicinal chemistry. Sulfonamides are widely recognized for their versatility in drug design, often exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chlorophenyl group at the N position further enhances the molecule's electronic and steric properties, influencing its interactions with biological targets. Additionally, the incorporation of furan and thiophene heterocycles introduces further complexity, potentially modulating reactivity and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide may interact with enzymes or receptors through multiple hydrogen bonds and hydrophobic interactions. The aromatic rings, particularly the thiophene ring, are likely to engage in π-stacking interactions with complementary aromatic residues in protein targets, enhancing binding affinity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate potential activity against certain enzymatic targets relevant to metabolic pathways and signal transduction. The furan moiety, in particular, has been associated with bioactivity in several natural products and drug candidates, suggesting that it may contribute to the compound's pharmacological effects. Further investigations are needed to fully characterize its mechanism of action and therapeutic potential.

The synthesis of this compound presents a challenge due to its complex architecture. Multi-step organic synthesis is typically employed, involving functional group transformations such as halogenation, alkylation, and sulfonamide formation. Advanced synthetic techniques, including transition-metal-catalyzed cross-coupling reactions, have been explored to streamline the process and improve yield. The use of chiral auxiliaries or catalysts may also be considered to achieve enantioselective synthesis if stereochemical purity is a priority.

From a regulatory perspective, compounds like 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide must undergo rigorous safety evaluations before proceeding to clinical trials. Toxicological studies assess potential side effects and determine safe dosage ranges. Pharmacokinetic profiling is also essential to understand how the body processes the compound, including absorption, distribution, metabolism, and excretion (ADME). These data are critical for optimizing drug candidates and ensuring patient safety.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles such as furans and thiophenes are ubiquitous in bioactive molecules due to their ability to mimic natural products and interact with biological systems in unique ways. The structural diversity offered by these heterocycles allows for the exploration of novel chemical spaces, potentially leading to breakthroughs in drug discovery. The 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide exemplifies this trend by combining multiple pharmacologically relevant moieties into a single entity.

Future research directions may focus on derivatives of this compound designed to enhance specific biological activities or improve pharmacokinetic properties. Structure-based drug design techniques can guide modifications aimed at optimizing potency while minimizing off-target effects. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes for this molecule.

The broader implications of this research extend beyond pharmaceutical applications. Agrochemical industries are also interested in sulfonamide derivatives due to their potential as pesticides or herbicides. The structural features of 1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yl)ethylmethanesulfonamide may make it suitable for developing novel crop protection agents that target specific metabolic pathways in pests while maintaining environmental safety.

In conclusion,1-(2-chlorophenyl)-N-(furan-3-yl)methyl-N-2-(thiophen-2-yI)ethylmethanesulfonamide (CAS No. 1428358-18-2) is a promising chemical entity with diverse applications in medicine and agriculture. Its complex structure offers unique opportunities for therapeutic intervention through targeted modulation of biological pathways. Continued research into its pharmacological effects, synthetic methodologies, and regulatory aspects will further refine our understanding of its potential contributions to science and industry.